Cas no 886770-31-6 (1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine)

• Product Name: 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine
• CAS No: 886770-31-6
• MF: C₁₈H₂₈N₂O₅
• MW: 352.425325393677
• MDL: MFCD06660433
• CID: 712912
• PubChem ID: 16740781
• Update Time: 2025-11-01

1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine
• 1-Piperazinecarboxylicacid, 3-(3,4,5-trimethoxyphenyl)-, 1,1-dimethylethyl ester
• 3-(3,4,5-TRIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-(3,4,5-TRIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERTIER-BUTYL ESTER
• tert-butyl 3-(3,4,5-trimethoxyphenyl)piperazine-1-carboxylate
• 1260614-25-2
• DTXSID10587675
• (R)-3-(3,4,5-TRIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1260605-83-1
• MFCD06660433
• AB46811
• AB26729
• AKOS005257325
• 886770-31-6
• AB46813
• (S)-3-(3,4,5-TRIMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• FT-0660097
• 3-(3,4,5-Trimethoxyphenyl)-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD06660433
• Inchi： 1S/C18H28N2O5/c1-18(2,3)25-17(21)20-8-7-19-13(11-20)12-9-14(22-4)16(24-6)15(10-12)23-5/h9-10,13,19H,7-8,11H2,1-6H3
• InChI Key： KKHSBESKMJAZDS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C(=C(C=2)OC)OC)OC)C1)=O

Computed Properties

• Exact Mass: 352.20000
• Monoisotopic Mass: 352.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.509
• PSA: 69.26000
• LogP: 2.86050

Additional information on 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine

Introduction to 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine (CAS No. 886770-31-6)

1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 886770-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and roles in drug development. The presence of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom and a 3,4,5-trimethoxyphenyl substituent at the third position of the piperazine ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The Boc-protected piperazine moiety is particularly significant in medicinal chemistry due to its stability under various reaction conditions and its ability to prevent unwanted side reactions during multi-step syntheses. This protective group ensures that the reactive amine functionality of piperazine is shielded until it is strategically deprotected at a later stage in the synthesis process. The 3,4,5-trimethoxyphenyl group, on the other hand, introduces hydrophobicity and electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These structural features make 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with aromatic substituents that can modulate central nervous system (CNS) activity. The trimethoxyphenyl group in this compound resembles structures found in several psychoactive drugs known for their effects on serotonin and dopamine receptors. Preliminary studies have suggested that derivatives of this nature may exhibit properties relevant to neuropharmacology, including potential applications in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The Boc-protection ensures that researchers can safely manipulate this compound during synthetic modifications without premature deprotection or side reactions.

The synthesis of 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. Typically, the synthesis begins with the formation of the piperazine core through reductive amination or other cyclization reactions. Subsequent steps involve functionalization at the third position with the 3,4,5-trimethoxyphenyl group, followed by selective protection of the nitrogen atom with a Boc group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the aromatic substituent efficiently. The final product must undergo rigorous analytical testing to confirm its identity and purity before being used in further research or development.

The chemical properties of 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine make it an attractive candidate for further investigation into its biological activity. Computational modeling and high-throughput screening techniques are increasingly being used to predict and identify potential drug candidates based on their structural features. The combination of electronic effects from the trimethoxyphenyl group and steric hindrance provided by the Boc protection could lead to unique interactions with biological targets. Researchers are exploring how these structural elements contribute to binding affinity and selectivity when tested against enzymes or receptors involved in neurotransmitter pathways.

One area of active research is the exploration of piperazine derivatives as modulators of serotonin receptors (5-HT receptors), which play a crucial role in regulating mood and cognition. The trimethoxyphenyl moiety shares structural similarities with known serotonin receptor ligands, suggesting that derivatives of this compound could exhibit serotonergic activity. Studies have begun to investigate whether modifications at different positions on the piperazine ring can fine-tune pharmacological effects without compromising potency or selectivity. This line of inquiry holds promise for developing new therapeutic strategies targeting CNS disorders where serotonin dysregulation is implicated.

Another promising direction involves using 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine as a scaffold for developing drugs that interact with dopamine receptors. Dopamine receptor modulation is critical in treating conditions such as Parkinson's disease and addiction-related disorders. By leveraging computational tools to analyze how different substituents affect receptor binding affinity, researchers aim to design compounds that can selectively target specific dopamine receptor subtypes while minimizing off-target effects. The stability provided by the Boc protection allows for extensive structural optimization without degradation issues.

The role of protective groups like Boc in modern synthetic chemistry cannot be overstated; they enable chemists to construct complex molecules with precision and efficiency. In the case of 1-Boc-3-(3,4,5-Trimethoxyphenyl)piperazine, this protecting group ensures that functional groups can be introduced or removed at strategic points during synthesis without interference from other reactive sites within the molecule. This level of control is essential when designing molecules intended for biological testing since even minor structural variations can significantly impact pharmacological outcomes.

As pharmaceutical research continues to evolve toward more personalized medicine approaches based on individual genetic profiles rather than one-size-fits-all treatments; compounds like this one become increasingly valuable tools for drug discovery programs seeking novel molecular entities (NMEs). Their versatility allows them not only serve as intermediates but also potential lead compounds after further optimization through structure-activity relationship (SAR) studies conducted both computationally or experimentally using cell-based assays.

The industrial significance extends beyond academic research; companies specializing in custom synthesis services now offer tailored solutions incorporating advanced techniques needed for producing high-purity versions suitable for clinical trials or commercial production scales where scalability matters alongside quality assurance protocols maintained throughout manufacturing processes involving these types intermediates used widely today across global pharmaceutical enterprises committed improving human health outcomes through innovative therapeutics derived from well-designed molecular architectures exemplified here by our focus compound identified via CAS No 88677031_6